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Compound of Interest

Compound Name: MMV667492

Cat. No.: B15570876

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
MMV667492 is a novel small molecule inhibitor of Ezrin, a key protein implicated in the

metastatic cascade of various cancers, including osteosarcoma. Identified through the

screening of the Medicines for Malaria Venture (MMV) Malaria Box, this compound has

demonstrated potent anti-Ezrin activity in a range of biological assays. This technical guide

provides a comprehensive overview of the chemical structure, properties, and biological activity

of MMV667492, including detailed experimental protocols and a summary of its effects on the

Ezrin signaling pathway.

Chemical Structure and Physicochemical Properties
MMV667492 is a derivative of N-phenyl-N'-(p-tolyl)urea. Its chemical identity and key

physicochemical properties are summarized in the table below.
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Property Value

IUPAC Name 1-(4-methylphenyl)-3-(4-phenoxyphenyl)urea

Molecular Formula C20H18N2O2

Molecular Weight 318.37 g/mol

SMILES
CC1=CC=C(C=C1)NC(=O)NC2=CC=C(C=C2)O

C3=CC=CC=C3

CAS Number 380877-02-1

Appearance Solid

Purity ≥98%

Solubility Soluble in DMSO

Mechanism of Action: Inhibition of Ezrin
Ezrin is a crucial linker protein that connects the actin cytoskeleton to the plasma membrane. In

many cancers, Ezrin is overexpressed and activated, promoting cell motility, invasion, and

ultimately, metastasis. MMV667492 exerts its anti-cancer effects by directly binding to and

inhibiting the function of Ezrin.[1]

The Ezrin signaling pathway plays a central role in cancer cell metastasis. The diagram below

illustrates the key components of this pathway and the inhibitory action of MMV667492.
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Ezrin signaling pathway and the inhibitory action of MMV667492.

Biological Activity and Efficacy
The anti-Ezrin activity of MMV667492 has been evaluated in a series of in vitro and in vivo

assays, as detailed in the primary literature.[1] The compound has shown to be more potent

and possess better drug-like properties compared to the initial lead compound, NSC305787.[1]

Quantitative Biological Data
The following table summarizes the key quantitative data for MMV667492 from the study by

Çelik et al. (2015).

Assay Cell Line Endpoint Result

Surface Plasmon

Resonance (SPR)
-

Binding to

recombinant Ezrin
High selective binding

Cell Motility Assay
K7M2 Murine

Osteosarcoma

Inhibition of cell

motility
Potent inhibition

Zebrafish Embryo

Development
-

Phenocopying of Ezrin

suppression

Induced morphologic

defects

In Vivo Lung

Metastasis

High Ezrin-expressing

osteosarcoma cells

Inhibition of lung

metastasis
Significant inhibition

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below, based on the

procedures described by Çelik et al. (2015).

Surface Plasmon Resonance (SPR) for Ezrin Binding
Objective: To determine the direct binding of MMV667492 to recombinant Ezrin protein.

Methodology:
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Recombinant human Ezrin protein is immobilized on a sensor chip.

A solution of MMV667492 at a defined concentration is passed over the chip surface.

The binding events are detected by monitoring changes in the refractive index at the

sensor surface, measured in resonance units (RU).

The association and dissociation rates are measured to determine the binding affinity.
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Workflow for Surface Plasmon Resonance (SPR) experiment.

Osteosarcoma Cell Motility Assay
Objective: To assess the effect of MMV667492 on the motility of osteosarcoma cells.

Methodology:

K7M2 murine osteosarcoma cells, which have high Ezrin expression, are seeded in the

upper chamber of a transwell plate.

The lower chamber contains a chemoattractant.

Cells are treated with varying concentrations of MMV667492 or a vehicle control.

After a defined incubation period, the number of cells that have migrated through the

porous membrane to the lower chamber is quantified.

The percentage of inhibition of cell motility is calculated relative to the vehicle control.

Zebrafish Embryo Development Assay
Objective: To determine if MMV667492 can phenocopy the developmental defects

associated with Ezrin suppression in a whole organism.
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Methodology:

Zebrafish embryos are exposed to different concentrations of MMV667492 at an early

developmental stage.

The embryos are monitored for the development of specific morphological defects that are

characteristic of Ezrin knockdown, such as issues with cell migration and tissue

organization.

The severity and penetrance of the phenotypes are recorded and compared to control-

treated embryos.

In Vivo Lung Metastasis Model
Objective: To evaluate the efficacy of MMV667492 in inhibiting osteosarcoma metastasis in a

preclinical mouse model.

Methodology:

High Ezrin-expressing osteosarcoma cells are injected into the tail vein of immunodeficient

mice.

The mice are then treated with MMV667492 or a vehicle control according to a defined

dosing schedule.

After a specified period, the mice are euthanized, and their lungs are harvested.

The number and size of metastatic nodules in the lungs are quantified to determine the

effect of the compound on metastasis formation.

Conclusion and Future Directions
MMV667492 is a promising anti-metastatic agent that targets Ezrin, a key driver of cancer

progression. Its potent activity in preclinical models of osteosarcoma suggests its potential for

further development as a therapeutic for cancers with high Ezrin expression. Future studies

should focus on optimizing its pharmacokinetic and pharmacodynamic properties, as well as

evaluating its efficacy and safety in more advanced preclinical models. The detailed
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experimental protocols and data presented in this guide provide a solid foundation for

researchers to build upon in the continued investigation of this novel Ezrin inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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